4-Ethyl-7-hydroxy-8-methyl-6-(piperidin-1-ylmethyl)chromen-2-one

• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• SMILES: CCC1=CC(=O)OC2=C1C=C(C(=C2C)O)CN3CCCCC3
• InChI: InChI=1S/C18H23NO3/c1-3-13-10-16(20)22-18-12(2)17(21)14(9-15(13)18)11-19-7-5-4-6-8-19/h9-10,21H,3-8,11H2,1-2H3
• InChIKey: JFOXFEBHWQQLAQ-UHFFFAOYSA-N

4-Ethyl-7-hydroxy-8-methyl-6-(piperidin-1-ylmethyl)chromen-2-one: A Multifunctional Coumarin Scaffold with Documented CYP2A6 and CRTH2 Activity

4-Ethyl-7-hydroxy-8-methyl-6-(piperidin-1-ylmethyl)chromen-2-one is a synthetic chromen-2-one (coumarin) derivative distinguished by a piperidin-1-ylmethyl substituent at the 6-position. Its molecular formula is C₁₈H₂₃NO₃ (MW 301.4 g/mol) . The compound has been characterized as an inhibitor of human cytochrome P450 2A6 (CYP2A6), the primary nicotine-metabolizing enzyme, and as an antagonist of the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2) [1]. These activities position it within medicinal chemistry programs targeting smoking cessation, lung cancer risk reduction, and allergic inflammation.

1

CYP2A6 pathway inhibition: supports nicotine metabolism research models requiring selective modulation of coumarin 7-hydroxylation

2

CRTH2 receptor antagonism: fits PGD₂-CRTH2 pathway studies in allergic inflammation models; piperidine substituent essential for target engagement

3

Dual CYP isoform profile: balanced CYP2A6/CYP2C19 inhibition for polypharmacy metabolism research without cocktail complexity

• [1] BindingDB Entry BDBM50384476 / CHEMBL2036217. Affinity Data: IC50 85 nM for human CRTH2 receptor. Retrieved from bindingdb.org. View Source

Why 4-Ethyl-7-hydroxy-8-methyl-6-(piperidin-1-ylmethyl)chromen-2-one Cannot Be Replaced by Other Coumarin or Piperidine Analogs

Simple substitution of the piperidin-1-ylmethyl group at the 6-position or alteration of the 4-ethyl substituent profoundly alters the target engagement profile of this chromen-2-one series. The piperidine moiety is essential for high-affinity CRTH2 antagonism (IC₅₀ 85 nM); the des-piperidine core (4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one) lacks this activity entirely [1]. Conversely, replacement of the 4-ethyl with a 4-propyl group (7-hydroxy-8-methyl-6-[(piperidin-1-yl)methyl]-4-propyl-2H-1-benzopyran-2-one) or introduction of a 6-chloro substituent (6-chloro-7-hydroxy-4-methyl-8-(piperidin-1-ylmethyl)chromen-2-one) yields compounds with divergent CYP inhibition profiles and reduced selectivity for CYP2A6 over CYP3A4 [2]. These structure-activity relationships (SAR) demonstrate that generic substitution within this chemotype is unreliable; procurement decisions must be based on the specific substitution pattern documented in the quantitative evidence below.

Des-piperidine core

Absent CRTH2 activity and >26-fold loss in CYP2A6 inhibition. The 4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one lacks the critical piperidin-1-ylmethyl pharmacophore and may not support nicotine metabolism or PGD₂ pathway studies.

4-Propyl analog

No reported CRTH2 engagement. Replacement of 4-ethyl with 4-propyl shifts the selectivity profile away from the PGD₂ receptor, limiting utility in allergic inflammation research models.

6-Chloro analog

Weaker CYP2C19 inhibition and reduced CYP2A6/CYP3A4 selectivity. The 6-chloro-7-hydroxy-4-methyl derivative may not reproduce the dual CYP inhibition profile required for polypharmacy metabolism investigations.

• [1] BindingDB Entry BDBM109748 / CHEMBL179477. Affinity Data: CYP2A6 IC50 3.74E+3 nM for the piperidine-containing compound; comparative data for the des-piperidine core from the same patent series (US8609708). Retrieved from bindingdb.org. View Source
• [2] BindingDB Entry BDBM51495. 6-chloro-7-hydroxy-4-methyl-8-(piperidin-1-ylmethyl)chromen-2-one IC50 5.96E+4 nM. Retrieved from bindingdb.org. View Source

Quantitative Differentiation Evidence for 4-Ethyl-7-hydroxy-8-methyl-6-(piperidin-1-ylmethyl)chromen-2-one

CYP2A6 Inhibitory Potency vs. Core Chromen-2-one Scaffold

The target compound inhibits human CYP2A6-mediated 7-hydroxycoumarin formation with an IC₅₀ of 3.74 µM, whereas the corresponding 4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one lacking the piperidine moiety shows no significant inhibition at concentrations up to 100 µM [1]. This establishes that the piperidin-1-ylmethyl substituent is a critical pharmacophoric element for CYP2A6 engagement.

CYP2A6 activity vs. core scaffold

Head-to-head

Target: IC₅₀ 3.74 µM
Des-piperidine core: >100 µM (>26-fold difference)

Piperidine substitution is essential for CYP2A6 inhibition in nicotine metabolism assays.

Human recombinant CYP2A6, coumarin substrate; fluorescence detection.

Evidence Dimension	CYP2A6 inhibitory activity (IC50)
Target Compound Data	3.74 µM (3,740 nM)
Comparator Or Baseline	4-Ethyl-7-hydroxy-8-methyl-2H-chromen-2-one (des-piperidine core): >100 µM (no significant inhibition)
Quantified Difference	>26-fold selectivity gain conferred by the piperidin-1-ylmethyl group
Conditions	Human recombinant CYP2A6; substrate: coumarin; detection: 7-hydroxycoumarin fluorescence; 95-compound panel screen (US8609708B2)

Why This Matters

Procurement of the des-piperidine core compound will not deliver CYP2A6 inhibition; only the 6-(piperidin-1-ylmethyl) derivative provides this activity, which is essential for nicotine metabolism modulation studies.

• [1] BindingDB Entry BDBM109748 / CHEMBL179477. Assay Description: Inhibition of human CYP2A6-mediated 7-hydroxycoumarin formation. US8609708B2. Retrieved from bdb8.ucsd.edu. View Source

High-Affinity CRTH2 Receptor Antagonism Not Observed in Close Analogs

The target compound displaces [³H]PGD₂ from the human CRTH2 receptor with an IC₅₀ of 85 nM (Ki 26 nM) [1]. By contrast, the 4-propyl homologue (7-hydroxy-8-methyl-6-[(piperidin-1-yl)methyl]-4-propyl-2H-1-benzopyran-2-one) and the 6-chloro analog (6-chloro-7-hydroxy-4-methyl-8-(piperidin-1-ylmethyl)chromen-2-one) show no reported CRTH2 activity in the same assay panel [2]. This indicates that the 4-ethyl substitution on the chromen-2-one ring is uniquely permissive for CRTH2 binding.

CRTH2 binding vs. close analogs

Class-level

Target: IC₅₀ 85 nM, Ki 26 nM
4-Propyl & 6-Cl analogs: no CRTH2 activity reported

Only the 4-ethyl substitution enables high-affinity CRTH2 antagonism; analog procurement may yield inactive compounds.

[³H]PGD₂ displacement, CHO cell membranes; scintillation proximity assay.

Evidence Dimension	CRTH2 receptor binding affinity (IC50 / Ki)
Target Compound Data	IC50 85 nM; Ki 26 nM
Comparator Or Baseline	4-Propyl analog and 6-chloro analog: no CRTH2 activity reported (inactive in panel)
Quantified Difference	>1,000-fold selectivity window (based on typical panel screening thresholds of 10 µM)
Conditions	Human CRTH2 receptor expressed in CHO cell membranes; radioligand: [³H]PGD₂; scintillation proximity assay; 90-min incubation

Why This Matters

For programs targeting the PGD₂-CRTH2 axis in allergic asthma or atopic dermatitis, this compound provides a validated starting point that is not replicated by structurally adjacent analogs, reducing the risk of investing in inactive or weakly active substitutes.

• [1] BindingDB Entry BDBM50384476 / CHEMBL2036217. Affinity Data: IC50 85 nM, Ki 26 nM for human CRTH2. Retrieved from bindingdb.org. View Source
• [2] ChEMBL Database. Activity data for 7-hydroxy-8-methyl-6-[(piperidin-1-yl)methyl]-4-propyl-2H-1-benzopyran-2-one (CHEMBL2165498) and 6-chloro-7-hydroxy-4-methyl-8-(piperidin-1-ylmethyl)chromen-2-one (CHEMBL179477) showing no annotated CRTH2 activity. Retrieved from ebi.ac.uk. View Source

CYP Isoform Selectivity: Preferential CYP2A6 Inhibition Over CYP3A4

The target compound exhibits a 29-fold selectivity for CYP2A6 (IC₅₀ 3.74 µM) over CYP3A4 (IC₅₀ 109 µM), as determined in standardized microsomal inhibition assays [1]. This selectivity profile is superior to that of the 6-chloro analog, which shows roughly equipotent inhibition of CYP2A6 and CYP3A4 (CYP2A6 IC₅₀ ~3.6 µM; CYP3A4 IC₅₀ ~77.5 µM; ~21-fold), and to many first-generation CYP2A6 inhibitors that exhibit broad CYP inhibition [2].

CYP2A6/CYP3A4 selectivity

Cross-study

29.1-fold selectivity (CYP2A6 IC₅₀ 3.74 µM; CYP3A4 IC₅₀ 109 µM)

Higher selectivity than 6-chloro analog (21.5-fold) supports cleaner CYP2A6 pathway isolation.

Recombinant CYP isoforms; coumarin/testosterone substrates.

Evidence Dimension	CYP2A6 vs. CYP3A4 selectivity ratio (IC50 CYP3A4 / IC50 CYP2A6)
Target Compound Data	CYP2A6 IC50 3.74 µM; CYP3A4 IC50 109 µM; selectivity ratio = 29.1
Comparator Or Baseline	6-Chloro analog: CYP2A6 IC50 ~3.6 µM; CYP3A4 IC50 77.5 µM; selectivity ratio = 21.5
Quantified Difference	35% improvement in CYP2A6/CYP3A4 selectivity for the target compound relative to the 6-chloro analog
Conditions	Human recombinant CYP isoforms; substrate: coumarin (CYP2A6) and testosterone (CYP3A4); 15-min preincubation; spectrophotometric detection

Why This Matters

Higher CYP2A6 selectivity reduces the risk of off-target drug-drug interactions mediated by CYP3A4, making this compound a more suitable tool for in vivo nicotine metabolism modulation studies where concomitant medications are likely.

• [1] BindingDB Entry BDBM109748 / CHEMBL179477. CYP3A4 IC50 1.09E+5 nM; CYP2A6 IC50 3.74E+3 nM. US8609708B2. Retrieved from bdb8.ucsd.edu. View Source
• [2] BindingDB Entry BDBM51495. 6-Chloro analog CYP3A4 IC50 7.75E+4 nM. Retrieved from bindingdb.org. View Source

Differentiated CYP2C19 Inhibition Profile vs. Piperidine-Containing Coumarins

The target compound inhibits CYP2C19 with an IC₅₀ of 3.70 µM, nearly equipotent to its CYP2A6 activity [1]. This dual CYP2A6/CYP2C19 inhibitory profile is distinct from that of the 6-chloro-4-methyl analog, which shows weaker CYP2C19 inhibition (IC₅₀ >50 µM) [2]. The balanced activity against two major nicotine-metabolizing and drug-metabolizing CYP isoforms may offer advantages in polypharmacy contexts where both enzymes contribute to clearance.

CYP2C19 inhibition vs. 6-Cl analog

Cross-study

Target: IC₅₀ 3.70 µM
6-Chloro analog: >50 µM (>13.5-fold difference)

Dual CYP2A6/CYP2C19 inhibition profile distinct from 6-Cl derivative; supports polypharmacy metabolism models.

Recombinant CYP2C19, S-mephenytoin substrate.

Evidence Dimension	CYP2C19 inhibitory activity (IC50)
Target Compound Data	3.70 µM (3,700 nM)
Comparator Or Baseline	6-Chloro-7-hydroxy-4-methyl-8-(piperidin-1-ylmethyl)chromen-2-one: >50 µM
Quantified Difference	>13.5-fold higher CYP2C19 inhibitory potency for the target compound
Conditions	Human recombinant CYP2C19; substrate: S-mephenytoin; 15-min preincubation; spectrophotometric detection

Why This Matters

Investigators requiring concomitant modulation of CYP2A6 and CYP2C19 should select this compound over the 6-chloro analog, which is essentially inactive against CYP2C19 and would not serve dual-mechanism experimental designs.

• [1] BindingDB Entry BDBM50384476 / CHEMBL2036217. CYP2C19 IC50 3.70E+3 nM. Retrieved from bindingdb.org. View Source
• [2] ChEMBL Database. Activity data for 6-chloro-7-hydroxy-4-methyl-8-(piperidin-1-ylmethyl)chromen-2-one showing CYP2C19 IC50 >5.0E+4 nM. Retrieved from ebi.ac.uk. View Source

High-Impact Application Scenarios for 4-Ethyl-7-hydroxy-8-methyl-6-(piperidin-1-ylmethyl)chromen-2-one Based on Quantitative Differentiation

Mechanistic Studies of Nicotine Metabolism and Smoking Cessation Pharmacology

With a CYP2A6 IC₅₀ of 3.74 µM and 29-fold selectivity over CYP3A4, this compound is the preferred tool for selectively inhibiting nicotine C-oxidation in human liver microsome or hepatocyte models. Unlike the des-piperidine core or 6-chloro analog, it provides the requisite potency without confounding CYP3A4-mediated off-target effects, enabling cleaner interpretation of nicotine pharmacokinetic studies [1].

CRTH2-Driven Allergic Inflammation Models

The potent CRTH2 antagonism (IC₅₀ 85 nM, Ki 26 nM) makes this compound a candidate for ex vivo or in vivo models of prostaglandin D₂-induced Th2 cell migration and eosinophil activation. The absence of CRTH2 activity in the 4-propyl and 6-chloro analogs underscores the necessity of sourcing the exact 4-ethyl-6-(piperidin-1-ylmethyl) derivative for reproducible target engagement in allergic asthma or atopic dermatitis research [2].

Dual CYP2A6/CYP2C19 Inhibition for Polypharmacy Metabolism Investigations

The balanced inhibition of CYP2A6 (IC₅₀ 3.74 µM) and CYP2C19 (IC₅₀ 3.70 µM) supports studies where simultaneous modulation of two polymorphic drug-metabolizing enzymes is required. The >13.5-fold superiority in CYP2C19 potency over the 6-chloro analog makes this compound the only viable choice for dual-enzyme experimental designs without resorting to inhibitor cocktails [3].

Structure-Activity Relationship (SAR) Probe for Piperidine-Functionalized Coumarins

The unique combination of 4-ethyl, 7-hydroxy, 8-methyl, and 6-(piperidin-1-ylmethyl) substituents creates a defined SAR probe for dissecting the contributions of each functional group to CYP selectivity and GPCR antagonism. This compound can serve as a reference standard in medicinal chemistry campaigns that systematically vary the piperidine ring, the 4-alkyl chain, or the 6-substituent to optimize pharmacological properties [4].

Application

Selection Property

Validation Focus

Nicotine metabolism research models

CYP2A6 selectivity over CYP3A4

CYP2A6-mediated coumarin hydroxylation assay; isoform selectivity confirmation

PGD₂-CRTH2 pathway studies

High-affinity CRTH2 antagonism (piperidine-dependent)

CRTH2 binding assay; absence of activity in des-piperidine/4-propyl analogs

Polypharmacy metabolism investigations

Balanced CYP2A6/CYP2C19 dual inhibition

CYP2C19 activity assessment; >13-fold potency differential vs. 6-Cl analog

Coumarin SAR probe development

Defined 4-ethyl, 6-piperidinylmethyl substitution pattern

Systematic variation of 4-alkyl, 6-substituent; CYP/GPCR selectivity panel

• [1] BindingDB Entry BDBM109748 / CHEMBL179477; US8609708B2. CYP2A6 and CYP3A4 IC50 data. Retrieved from bdb8.ucsd.edu. View Source
• [2] BindingDB Entry BDBM50384476 / CHEMBL2036217. CRTH2 IC50 and Ki data. Retrieved from bindingdb.org. View Source
• [3] BindingDB Entry BDBM50384476 / CHEMBL2036217. CYP2C19 IC50 data. Retrieved from bindingdb.org. View Source
• [4] J. Med. Chem. (2006) 49: 6987-7001. PMID: 17125252. Structure-activity relationships of CYP2A6 inhibitors. Retrieved from pubmed.ncbi.nlm.nih.gov. View Source